2-(3-nitro-1H-pyrazol-1-yl)-N-[2-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-(3-nitropyrazol-1-yl)-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C12H9F3N4O3/c13-12(14,15)8-3-1-2-4-9(8)16-11(20)7-18-6-5-10(17-18)19(21)22/h1-6H,7H2,(H,16,20)
• InChI Key: DYIJSLRCJTZZCL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)CN2C=CC(=N2)[N+](=O)[O-]
• Molecular Formula: C12H9F3N4O3
• Molecular Weight: 314.22 g/mol

Description

2-(3-nitro-1H-pyrazol-1-yl)-N-[2-(trifluoromethyl)phenyl]acetamide, also known as TTPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. TTPA is a pyrazole derivative that has been shown to have a wide range of biochemical and physiological effects, making it an important tool for researchers in various fields.

Mechanism of Action

The mechanism of action of 2-(3-nitro-1H-pyrazol-1-yl)-N-[2-(trifluoromethyl)phenyl]acetamide is complex and not fully understood, but it is thought to involve the inhibition of various enzymes and other cellular processes that contribute to oxidative stress. 2-(3-nitro-1H-pyrazol-1-yl)-N-[2-(trifluoromethyl)phenyl]acetamide has been shown to inhibit the activity of several key enzymes involved in oxidative stress, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX).
Biochemical and Physiological Effects
2-(3-nitro-1H-pyrazol-1-yl)-N-[2-(trifluoromethyl)phenyl]acetamide has been shown to have a wide range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and neuroprotective effects. 2-(3-nitro-1H-pyrazol-1-yl)-N-[2-(trifluoromethyl)phenyl]acetamide has also been shown to have potential applications in the treatment of cancer, diabetes, and other diseases and conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(3-nitro-1H-pyrazol-1-yl)-N-[2-(trifluoromethyl)phenyl]acetamide in lab experiments is its ability to selectively inhibit specific enzymes and cellular processes, making it a powerful tool for studying complex biochemical and physiological processes. However, there are also several limitations to using 2-(3-nitro-1H-pyrazol-1-yl)-N-[2-(trifluoromethyl)phenyl]acetamide, including its potential toxicity and the need for careful dosing and monitoring.

Future Directions

There are many potential future directions for research on 2-(3-nitro-1H-pyrazol-1-yl)-N-[2-(trifluoromethyl)phenyl]acetamide, including the development of new synthesis methods, the identification of new targets for 2-(3-nitro-1H-pyrazol-1-yl)-N-[2-(trifluoromethyl)phenyl]acetamide inhibition, and the exploration of its potential applications in the treatment of various diseases and conditions. Additionally, further research is needed to fully understand the mechanism of action of 2-(3-nitro-1H-pyrazol-1-yl)-N-[2-(trifluoromethyl)phenyl]acetamide and its effects on various cellular processes.

Synthesis Methods

2-(3-nitro-1H-pyrazol-1-yl)-N-[2-(trifluoromethyl)phenyl]acetamide can be synthesized using a variety of methods, including the reaction of 3-nitro-1H-pyrazole with 2-(trifluoromethyl)phenylacetic acid in the presence of a suitable reagent. Other methods of synthesis have also been reported, including the use of palladium-catalyzed coupling reactions and other organic reactions.

Scientific Research Applications

2-(3-nitro-1H-pyrazol-1-yl)-N-[2-(trifluoromethyl)phenyl]acetamide has been used extensively in scientific research as a tool for studying various biochemical and physiological processes. One of the most important applications of 2-(3-nitro-1H-pyrazol-1-yl)-N-[2-(trifluoromethyl)phenyl]acetamide is in the study of oxidative stress, which is a major contributor to many diseases and conditions, including cancer, diabetes, and neurodegenerative disorders.